Cas no 1804213-75-9 (Methyl 2-amino-3-(2-oxopropyl)benzoate)
Methyl 2-amino-3-(2-oxopropyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-amino-3-(2-oxopropyl)benzoate
-
- Inchi: 1S/C11H13NO3/c1-7(13)6-8-4-3-5-9(10(8)12)11(14)15-2/h3-5H,6,12H2,1-2H3
- InChI Key: RGQSDLDBXGEMNK-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC=CC(=C1N)CC(C)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 252
- XLogP3: 1.3
- Topological Polar Surface Area: 69.4
Methyl 2-amino-3-(2-oxopropyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015013649-250mg |
Methyl 2-amino-3-(2-oxopropyl)benzoate |
1804213-75-9 | 97% | 250mg |
499.20 USD | 2021-06-21 | |
| Alichem | A015013649-500mg |
Methyl 2-amino-3-(2-oxopropyl)benzoate |
1804213-75-9 | 97% | 500mg |
798.70 USD | 2021-06-21 | |
| Alichem | A015013649-1g |
Methyl 2-amino-3-(2-oxopropyl)benzoate |
1804213-75-9 | 97% | 1g |
1,564.50 USD | 2021-06-21 |
Methyl 2-amino-3-(2-oxopropyl)benzoate Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on Methyl 2-amino-3-(2-oxopropyl)benzoate
Methyl 2-amino-3-(2-oxopropyl)benzoate (CAS No. 1804213-75-9): A Comprehensive Overview
Methyl 2-amino-3-(2-oxopropyl)benzoate, identified by its Chemical Abstracts Service (CAS) number CAS No. 1804213-75-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its benzoate backbone and functional groups, has garnered attention due to its potential applications in drug development and as a key intermediate in synthetic organic chemistry.
The structural features of Methyl 2-amino-3-(2-oxopropyl)benzoate make it a versatile building block for the synthesis of more complex molecules. The presence of both an amino group and a carboxylic ester moiety provides multiple sites for chemical modification, enabling the creation of derivatives with tailored biological activities. This flexibility has positioned the compound as a valuable asset in medicinal chemistry research.
In recent years, there has been growing interest in exploring the pharmacological properties of benzoate derivatives. Studies have indicated that compounds with similar structural motifs may exhibit promising effects in modulating various biological pathways. For instance, research on related benzoic acid derivatives has shown potential in anti-inflammatory and antimicrobial applications. The unique substitution pattern of Methyl 2-amino-3-(2-oxopropyl)benzoate suggests that it could be a precursor to novel therapeutic agents targeting these conditions.
The synthesis of Methyl 2-amino-3-(2-oxopropyl)benzoate involves multi-step organic reactions, typically starting from commercially available aromatic precursors. The introduction of the amino and oxopropyl groups requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are often employed to achieve the desired transformations efficiently.
One of the most compelling aspects of studying Methyl 2-amino-3-(2-oxopropyl)benzoate is its potential role in developing new drugs. Researchers are particularly interested in its ability to interact with biological targets at the molecular level. Computational modeling and high-throughput screening have been instrumental in identifying promising lead compounds derived from this scaffold. These approaches have accelerated the discovery process, allowing for rapid optimization of pharmacokinetic and pharmacodynamic properties.
The chemical stability of Methyl 2-amino-3-(2-oxopropyl)benzoate under various conditions is another critical factor to consider. Stability studies have shown that the compound maintains its integrity under controlled storage conditions but may degrade when exposed to extreme temperatures or moisture. Understanding these stability profiles is essential for ensuring the compound's efficacy throughout its intended use, whether in laboratory research or clinical trials.
In addition to its pharmaceutical applications, Methyl 2-amino-3-(2-oxopropyl)benzoate has found utility in materials science and industrial chemistry. Its unique reactivity makes it a valuable intermediate in the production of specialty chemicals and polymers. Researchers are exploring its potential use in creating advanced materials with enhanced properties, such as improved durability or biodegradability.
The regulatory landscape surrounding the use of Methyl 2-amino-3-(2-oxopropyl)benzoate is another important consideration. While not classified as a hazardous or controlled substance, compliance with safety protocols is necessary when handling this compound in industrial or research settings. Proper handling procedures, including personal protective equipment (PPE) and ventilation, are essential to minimize any potential risks associated with exposure.
Future research directions for Methyl 2-amino-3-(2-oxopropyl)benzoate include further exploration of its biological activity and development of novel synthetic routes for improved efficiency. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to new applications and breakthroughs. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in advancing scientific knowledge and therapeutic solutions.
1804213-75-9 (Methyl 2-amino-3-(2-oxopropyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)